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Compound of Interest

Compound Name:
ethyl 5-hydroxy-1H-pyrazole-3-

carboxylate

CAS No.: 40711-33-9

Cat. No.: B1314333

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Privileged Pyrazole Scaffold and
the Imperative of 3D Structural Confirmation
Pyrazoles, five-membered aromatic heterocycles containing two adjacent nitrogen atoms,

represent a cornerstone in medicinal chemistry.[1][2][3][4] Their remarkable versatility as a

"privileged scaffold" is evident in a multitude of FDA-approved drugs exhibiting a wide array of

pharmacological activities, including anticancer, anti-inflammatory, and antimicrobial properties.

[1][3] The therapeutic efficacy of these compounds is intrinsically linked to their three-

dimensional structure, which dictates their interaction with biological targets.[1] Therefore,

unambiguous determination of their molecular architecture is not merely a confirmatory step but

a critical component of rational drug design and the elucidation of structure-activity

relationships (SAR).[1]
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While various analytical techniques, such as NMR and mass spectrometry, provide essential

information about connectivity and molecular formula, single-crystal X-ray crystallography

stands as the gold standard for the definitive determination of a molecule's three-dimensional

structure in the solid state.[1][5] This guide provides a comprehensive, in-depth exploration of

the application of X-ray crystallography for the structural confirmation of pyrazole derivatives,

offering both theoretical insights and practical, field-proven protocols.

The Foundational Principles of Single-Crystal X-ray
Crystallography
At its core, single-crystal X-ray crystallography is a technique that exploits the diffraction of X-

rays by the ordered arrangement of atoms within a crystal. When a single crystal is irradiated

with a monochromatic X-ray beam, the electrons of the atoms scatter the X-rays, leading to a

unique diffraction pattern of spots of varying intensities. The geometric arrangement of these

spots is dictated by the crystal's unit cell dimensions and symmetry (the crystal lattice), while

the intensities of the spots are related to the arrangement of atoms within the unit cell. By

analyzing this diffraction pattern, it is possible to reconstruct a three-dimensional model of the

electron density of the molecule, and from this, the precise positions of the atoms can be

determined.

The Experimental Workflow: From Powder to
Publication-Ready Structure
The journey from a newly synthesized pyrazole derivative to a fully refined crystal structure

involves a series of meticulous steps, each crucial for the success of the experiment. The

following workflow outlines the key stages, emphasizing the causality behind each

experimental choice.
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🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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